5-(Methylthio)pyrimidin-2-amine

• IUPAC Name: 5-methylsulfanylpyrimidin-2-amine
• InChI: InChI=1S/C5H7N3S/c1-9-4-2-7-5(6)8-3-4/h2-3H,1H3,(H2,6,7,8)
• InChI Key: WQBNMWSBCOVADX-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CN=C(N=C1)N
• Molecular Formula: C5H7N3S
• DSSTOX Substance ID: DTXSID00663992
• Molecular Weight: 141.20 g/mol
• CAS No.: 7367-94-4

Description

5-(Methylthio)pyrimidin-2-amine is a chemical compound with a molecular weight of 185.25. It is a solid substance that should be stored in a dark place, sealed in dry, at room temperature.

Synthesis Analysis

The synthesis of 2-aminopyrimidine derivatives, which includes this compound, involves several steps. These steps include ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C7H11N3OS. The InChI code for this compound is 1S/C7H11N3OS/c1-12-3-2-11-6-4-9-7(8)10-5-6/h4-5H,2-3H2,1H3,(H2,8,9,10).

Physical and Chemical Properties Analysis

This compound is a solid substance with a molecular weight of 185.25. It should be stored in a dark place, sealed in dry, at room temperature.

Scientific Research Applications

Synthesis of Derivatives

5-(Methylthio)pyrimidin-2-amine and its derivatives are extensively explored in the synthesis of various chemical compounds. Research has shown the synthesis of methyl esters of 5-amino-4-(substituted amino)-2-methylthio-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acids, which possess fungicidal properties (Tumkevicius, Urbonas, & Vainilavicius, 2000). Additionally, synthesis of 3-arylsulfonyl-2-methylthiopyrazolo[1,5-a]pyrimidines has been achieved, showcasing their potential as serotonin 5-HT6 receptor antagonists (Ivachtchenko et al., 2012).

Chlorination Techniques

In the field of chemistry, chlorination techniques involving compounds with 5-nitrogen functionality, including this compound, have been investigated. This research helps understand the reaction mechanisms and synthesis of chlorinated derivatives for various applications (Harnden & Hurst, 1990).

Anti-Microbial Applications

Studies have been conducted on the incorporation of pyrimidine derivatives into polyurethane varnish and printing ink paste for antimicrobial applications. This highlights the potential of this compound derivatives in enhancing the antimicrobial properties of various materials (El‐Wahab et al., 2015).

Synthesis of Pyrimidinethiols

The preparation of substituted pyrimidinethiols, including derivatives of this compound, has been explored. This research contributes to a deeper understanding of the chemical properties and potential applications of these compounds (Harnden & Hurst, 1990).

Safety and Hazards

This compound is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed or in contact with skin. Therefore, personal protective equipment/face protection should be worn when handling this compound.